Assembly of protonated mesoporous carbon nitrides with co-catalytic [Mo3S13]2− clusters for photocatalytic hydrogen production†
Chemical Communications Pub Date: 2017-11-17 DOI: 10.1039/C7CC07805F
Abstract
The photocatalytic activity of protonated ordered mesoporous carbon nitride (pom-CN) was significantly improved by assembling anionic [Mo3S13]2− clusters as cocatalysts onto the surface and channel of pom-CN via electrostatic interactions. This work demonstrates the feasibility of employing solution chemistry to assemble co-catalysts in the form of ionic clusters as building blocks into a photosynthetic architecture.
![Graphical abstract: Assembly of protonated mesoporous carbon nitrides with co-catalytic [Mo3S13]2− clusters for photocatalytic hydrogen production](http://scimg.chem960.com/usr/1/C7CC07805F.jpg)
![Assembly of protonated mesoporous carbon nitrides with co-catalytic [Mo3S13]2− clusters for photocatalytic hydrogen production†](https://scimg.chem960.com/usr/1/C7CC07805F.jpg)
Recommended Literature
- [1] Assembly of tetrameric dimethyltin-functionalized selenotungstates: from nanoclusters to one-dimensional chains†
- [2] Polypeptide–polymer bioconjugates
- [3] Physical Methods Group
- [4] Perhydrolysis of epoxides
- [5] Synthesis and pH/sugar/salt-sensitivity study of boronate crosslinked glycopolymer nanoparticles†
- [6] New enantiopure binaphthyl-cinchona thiosquaramides: synthesis and application for enantioselective organocatalysis†
- [7] Back cover
- [8] Cost-effective synthesis and solution processing of porous polymer networks through methanesulfonic acid-mediated aldol triple condensation†
- [9] Synthesis and structural characterization of a remarkably stable, anionic, incompletely condensed silsesquioxane framework
- [10] Diffusion coefficients in solids, their measurement and significance
